![molecular formula C16H19NO4 B1453090 8-((Benzyloxy)carbonyl)-8-azabicyclo[3.2.1]octane-3-carboxylic acid CAS No. 1159822-23-7](/img/structure/B1453090.png)
8-((Benzyloxy)carbonyl)-8-azabicyclo[3.2.1]octane-3-carboxylic acid
Overview
Description
8-((Benzyloxy)carbonyl)-8-azabicyclo[3.2.1]octane-3-carboxylic acid, more commonly known as Bz-BCA, is an important organic compound used in a variety of scientific applications, such as organic synthesis, drug development, and biochemistry. Bz-BCA is a versatile reagent that can be used to synthesize a wide range of compounds, including peptides and proteins. It is also used as an intermediate in the synthesis of various drugs, such as antibiotics and anti-cancer agents. This article will discuss the synthesis method of Bz-BCA, its scientific research applications, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Biological Activities of Carboxylic Acids
Carboxylic acids derived from plants demonstrate significant biological activities, including antioxidant, antimicrobial, and cytotoxic effects. The structure of these acids influences their bioactivity, with a direct correlation between the number of hydroxyl groups and conjugated bonds to their antioxidant capacity. For instance, rosmarinic acid exhibits the highest antioxidant activity among studied carboxylic acids. The antimicrobial properties of these acids vary depending on the microbial strain and experimental conditions, with caffeic acid and cinnamic acid showing notable antimicrobial activity. Furthermore, the presence of hydroxyl groups in these compounds impacts their cytotoxic potential, highlighting the importance of structural features in determining their biological efficacy (Godlewska-Żyłkiewicz et al., 2020).
Extraction and Separation Techniques
The extraction of carboxylic acids from aqueous solutions using organic solvents and supercritical fluids has been reviewed, emphasizing the efficiency of supercritical CO2 due to its environmentally friendly and non-toxic characteristics. This method offers a competitive and efficient approach for carboxylic acid separation, highlighting the potential of supercritical reactive extraction processes in achieving higher yields and simplicity (Djas & Henczka, 2018).
Interaction with Microbes
Carboxylic acids play a crucial role in biocatalyst inhibition, particularly in microbial fermentation processes. Their inhibitory effect on microbes, such as Escherichia coli and Saccharomyces cerevisiae, is significant due to their role as food preservatives. Understanding the mechanisms behind this inhibition can guide metabolic engineering strategies to develop more robust microbial strains for industrial applications, emphasizing the balance between the desirable production of carboxylic acids and their inhibitory effects on microbial growth (Jarboe et al., 2013).
Mechanism of Action
Target of Action
The primary target of N-Cbz-8-Azabicyclo[32It’s known that the 8-azabicyclo[321]octane scaffold, which is a central part of this compound, is the core structure of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities .
Mode of Action
The specific mode of action for N-Cbz-8-Azabicyclo[32Compounds with the 8-azabicyclo[321]octane scaffold are known to interact with their targets in a variety of ways, depending on the specific biological activity of the compound .
Biochemical Pathways
The biochemical pathways affected by N-Cbz-8-Azabicyclo[32It’s known that tropane alkaloids, which share the 8-azabicyclo[321]octane scaffold, can affect a variety of biochemical pathways due to their wide array of biological activities .
Result of Action
The molecular and cellular effects of N-Cbz-8-Azabicyclo[32Compounds with the 8-azabicyclo[321]octane scaffold are known to have a wide array of biological activities .
properties
IUPAC Name |
8-phenylmethoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO4/c18-15(19)12-8-13-6-7-14(9-12)17(13)16(20)21-10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGRXHCDVNPOPQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2C(=O)OCC3=CC=CC=C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201186853 |
Source
|
| Record name | 8-(Phenylmethyl) 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201186853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1159822-23-7 |
Source
|
| Record name | 8-(Phenylmethyl) 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1159822-23-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 8-(Phenylmethyl) 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201186853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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